Cas no 1028449-53-7 (Ganolactone B)

Ganolactone B is a naturally occurring lactone compound, primarily isolated from the medicinal mushroom Ganoderma species. It exhibits notable bioactivity, including anti-inflammatory and cytotoxic properties, making it a subject of interest in pharmacological research. Structurally characterized by its lactone ring, Ganolactone B demonstrates potential as a lead compound for drug development, particularly in targeting oxidative stress-related pathways. Its moderate stability and selective activity against certain cancer cell lines underscore its utility in preclinical studies. Analytical methods such as HPLC and NMR confirm its purity and structural integrity, ensuring reproducibility in research applications. Further investigations are ongoing to elucidate its mechanisms and therapeutic potential.
Ganolactone B structure
Ganolactone B structure
Product Name:Ganolactone B
CAS No:1028449-53-7
MF:C27H36O6
MW:456.5711
CID:2087247
Update Time:2025-10-29

Ganolactone B Chemical and Physical Properties

Names and Identifiers

    • Ganolactone B
    • 3beta,7beta-Dihydroxy-11,15-dioxolanost-8-en-24→20 lactone
    • 20 lactone
    • 3beta,7beta-Dihydroxy-11,15-dioxolanost-8-en-24→3beta,7beta-Dihydroxy-11,15-dioxolanost-8-en-24-20 lactone
    • C27H36O6
    • 9346AF
    • (5R,7S,10S,13R,14R,17S)-7-Hydroxy-4,4,10,13,14-pentamethyl-17-(2-methyl-5-oxooxolan-2-yl)-1,2,5,6,7,
    • Inchi: 1S/C27H36O6/c1-23(2)16-11-14(28)22-21(24(16,3)9-7-18(23)30)15(29)13-25(4)17(12-19(31)27(22,25)6)26(5)10-8-20(32)33-26/h14,16-17,28H,7-13H2,1-6H3/t14-,16-,17-,24-,25+,26?,27-/m0/s1
    • InChI Key: NEYFZTSOEPMHGQ-FPQINKOTSA-N
    • SMILES: O1C(C([H])([H])C([H])([H])C1(C([H])([H])[H])[C@@]1([H])C([H])([H])C([C@@]2(C([H])([H])[H])C3[C@]([H])(C([H])([H])[C@@]4([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])C=3C(C([H])([H])[C@@]21C([H])([H])[H])=O)=O)O[H])=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 1040
  • Topological Polar Surface Area: 97.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.037 g/l) (25 º C),

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Additional information on Ganolactone B

Exploring the Potential of Ganolactone B (CAS No. 1028449-53-7): A Comprehensive Overview

Ganolactone B (CAS No. 1028449-53-7) is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. As a member of the ganoderma triterpenoids family, this compound is primarily derived from the Ganoderma lucidum mushroom, commonly known as Reishi or Lingzhi. The growing interest in natural bioactive compounds and traditional medicine has propelled Ganolactone B into the spotlight, making it a subject of extensive research in the fields of pharmacology, nutraceuticals, and functional foods.

The chemical structure of Ganolactone B features a triterpenoid skeleton with a gamma-lactone moiety, which is responsible for its distinctive biological activities. Researchers have identified this compound as a key contributor to the anti-inflammatory, antioxidant, and immunomodulatory properties associated with Ganoderma lucidum extracts. In the context of modern health and wellness trends, Ganolactone B aligns perfectly with the increasing demand for plant-based therapeutics and natural alternatives to synthetic drugs.

One of the most compelling aspects of Ganolactone B is its potential role in neuroprotection. Recent studies have explored its ability to cross the blood-brain barrier and exhibit protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. This has led to a surge in searches for "Ganolactone B brain health" and "natural nootropics from mushrooms," reflecting the public's growing interest in cognitive enhancement and brain-boosting supplements.

In the realm of cancer research, preliminary investigations suggest that Ganolactone B may exhibit anti-tumor properties by modulating various cell signaling pathways. While these findings are still in the early stages, they have generated considerable excitement in the scientific community, particularly among researchers exploring natural compounds for cancer prevention. The compound's potential to induce apoptosis in certain cancer cell lines without significant toxicity to normal cells makes it an attractive candidate for further study.

The cosmeceutical industry has also taken notice of Ganolactone B, particularly for its anti-aging and skin-protective properties. As consumers increasingly seek clean beauty products with natural active ingredients, Ganolactone B has emerged as a promising component in formulations targeting skin rejuvenation, wrinkle reduction, and UV protection. This aligns with current market trends favoring mushroom-based skincare and adaptogenic beauty products.

From a market perspective, the demand for Ganolactone B is expected to grow in parallel with the expanding nutraceutical and functional food sectors. The compound's association with immune support has become particularly relevant in the post-pandemic era, where consumers are actively seeking natural immunity boosters. Manufacturers are responding by incorporating Ganoderma lucidum extracts containing Ganolactone B into various dietary supplements and health beverages.

Quality control and standardization remain important considerations for Ganolactone B products. Advanced analytical techniques such as HPLC and LC-MS are employed to ensure the purity and consistency of Ganolactone B preparations. This is particularly crucial for researchers and manufacturers who require high-purity Ganolactone B for both in vitro and in vivo studies.

Looking ahead, the future of Ganolactone B research appears promising. Scientists are particularly interested in exploring its synergistic effects with other bioactive compounds from medicinal mushrooms, as well as its potential applications in metabolic disorders and gut health. The compound's multifaceted biological activities position it as a valuable subject for drug discovery and natural product development in the coming years.

For those interested in the phytochemistry of Ganolactone B, it's worth noting that its biosynthesis involves complex oxidative modifications of the basic lanostane-type triterpenoid structure. This unique pathway contributes to the compound's structural diversity among different Ganoderma species, offering opportunities for strain selection and biotechnological production optimization.

In conclusion, Ganolactone B (CAS No. 1028449-53-7) represents an exciting frontier in natural product research with broad implications for human health and wellness. As scientific understanding of this compound deepens and consumer awareness grows, we can anticipate seeing more applications of Ganolactone B across various industries, from pharmaceuticals to cosmetics and functional foods. Its story exemplifies the untapped potential of mushroom-derived compounds in addressing contemporary health challenges.

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Purity:≥98%
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